Cas no 2243507-53-9 (4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,4-dihydro-2H-1,4-benzothiazine-7-carboxylic acid)

• Product Name: 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,4-dihydro-2H-1,4-benzothiazine-7-carboxylic acid
• CAS No: 2243507-53-9
• MF: C₂₄H₁₉NO₄S
• MW: 417.47696518898
• CID: 6074170
• PubChem ID: 165719991
• Update Time: 2025-06-08

4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,4-dihydro-2H-1,4-benzothiazine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,4-dihydro-2H-1,4-benzothiazine-7-carboxylic acid
• EN300-6492539
• 2243507-53-9

• Inchi： 1S/C24H19NO4S/c26-23(27)15-9-10-21-22(13-15)30-12-11-25(21)24(28)29-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-10,13,20H,11-12,14H2,(H,26,27)
• InChI Key： WFWDVTZHHNZATG-UHFFFAOYSA-N
• SMILES： S1C2C=C(C(=O)O)C=CC=2N(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1

Computed Properties

• Exact Mass: 417.10347926g/mol
• Monoisotopic Mass: 417.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 92.1Ų

Additional information on 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,4-dihydro-2H-1,4-benzothiazine-7-carboxylic acid

Introduction to 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,4-dihydro-2H-1,4-benzothiazine-7-carboxylic acid (CAS No. 2243507-53-9)

4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,4-dihydro-2H-1,4-benzothiazine-7-carboxylic acid, identified by its CAS number 2243507-53-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzothiazine class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a fluoren-9-ylmethoxy carbonyl moiety in its molecular framework suggests potential applications in the development of bioactive molecules, particularly in the context of enzyme inhibition and receptor binding studies.

The benzothiazine scaffold is a privileged structure in drug discovery due to its ability to modulate various biological pathways. Specifically, derivatives of benzothiazine have been extensively studied for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The compound in question, 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,4-dihydro-2H-1,4-benzothiazine-7-carboxylic acid, incorporates a fluorenyl group, which is known for its rigidity and hydrophobicity. This feature can enhance the compound's binding affinity to target proteins, making it a promising candidate for drug design.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds with enhanced pharmacological profiles. The fluorenylmethoxy carbonyl substituent in this molecule not only contributes to its structural complexity but also provides a unique chemical handle for further derivatization. This flexibility allows chemists to explore various modifications that could optimize its biological activity while minimizing potential side effects.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in diseases such as cancer. By targeting specific kinases, it may be possible to develop therapeutic agents that modulate these pathways effectively. The benzothiazine core of the molecule is particularly well-suited for this purpose due to its ability to interact with the active sites of kinases through hydrogen bonding and hydrophobic interactions.

Moreover, the fluorenyl group adds an additional layer of complexity to the compound's interaction with biological targets. Fluorene-based moieties are known for their ability to enhance photophysical properties, which could be leveraged in photoactivatable probes or fluorescent sensors. This dual functionality makes 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,4-dihydro-2H-1,4-benzothiazine-7-carboxylic acid a versatile tool for both pharmacological research and diagnostic applications.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules with high accuracy. These computational tools have been instrumental in guiding the design and optimization of benzothiazine derivatives, including those featuring a fluorenylmethoxy carbonyl group. By leveraging machine learning algorithms and molecular dynamics simulations, scientists can identify promising candidates for further experimental validation.

The synthesis of 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,4-dihydro-2H-1,4-benzothiazine-7-carboxylic acid presents unique challenges due to the complexity of its molecular structure. However, modern synthetic methodologies have made significant strides in addressing these challenges. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed cyclizations have enabled the efficient construction of intricate heterocyclic frameworks. These advancements have not only facilitated the synthesis of this compound but also opened new avenues for exploring related molecules with tailored biological activities.

In conclusion, 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,4-dihydro-2H-1,4-benzothiazine-7-carboxylic acid (CAS No. 2243507-53-9) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of a benzothiazine core and a fluorenylmethoxy carbonyl substituent makes it a promising candidate for further exploration in drug discovery and medicinal chemistry. As research continues to uncover new therapeutic targets and mechanisms, compounds like this will play an increasingly important role in addressing unmet medical needs.